N'-naphthalen-1-ylcarbamimidothioic acid

• IUPAC Name: N'-naphthalen-1-ylcarbamimidothioic acid
• InChI: InChI=1S/C11H10N2S/c12-11(14)13-10-7-3-5-8-4-1-2-6-9(8)10/h1-7H,(H3,12,13,14)
• InChI Key: PIVQQUNOTICCSA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2N=C(N)S
• Molecular Formula: C11H10N2S
• Molecular Weight: 202.28 g/mol

Description

N'-naphthalen-1-ylcarbamimidothioic acid, also known as a specific chemical compound, is a substance with unique properties and applications in various fields. This compound is recognized for its significant role in scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of N'-naphthalen-1-ylcarbamimidothioic acid involves specific synthetic routes and reaction conditions. One common method includes the use of N-protective indole and halogenated hydrocarbon as raw materials. The reaction is carried out under the action of a manganese catalyst and magnesium metal, resulting in the formation of the desired compound .

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and quality control to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions

N'-naphthalen-1-ylcarbamimidothioic acid undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can convert this compound into its reduced forms.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents, reducing agents, and various catalysts. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the conditions used. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce substituted compounds with different functional groups.

Scientific Research Applications

N'-naphthalen-1-ylcarbamimidothioic acid has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

Biology: Employed in biological studies to understand its effects on different biological systems.

Medicine: Investigated for its potential therapeutic properties and applications in drug development.

Industry: Utilized in industrial processes for the production of various chemical products.

Mechanism of Action

The mechanism of action of N'-naphthalen-1-ylcarbamimidothioic acid involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, leading to a series of biochemical reactions that result in its observed effects. The exact molecular targets and pathways involved may vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

N'-naphthalen-1-ylcarbamimidothioic acid can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include:

• CID 2632
• CID 6540461
• CID 5362065
• CID 5479530

Uniqueness

What sets this compound apart from these similar compounds is its specific chemical structure and properties, which make it suitable for particular applications in scientific research and industry. The unique reactivity and interaction with molecular targets contribute to its distinctiveness.